Cas no 1218790-09-0 (trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester)

• Product Name: trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester
• CAS No: 1218790-09-0
• MF: C₁₈H₃₄B₂O₄
• MW: 336.082166194916
• MDL: MFCD13195762
• CID: 857259
• Update Time: 2025-06-22

trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-rel-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexane
• trans-Cyclohexane-1,2-diboronic acid, pinacol ester
• trans-1,2-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexane
• trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester

• MDL： MFCD13195762
• Inchi： 1S/C18H34B2O4/c1-15(2)16(3,4)22-19(21-15)13-11-9-10-12-14(13)20-23-17(5,6)18(7,8)24-20/h13-14H,9-12H2,1-8H3/t13-,14-/m1/s1
• InChI Key： SFKOPBKHPOIHAU-ZIAGYGMSSA-N
• SMILES： O1B([C@@H]2CCCC[C@H]2B2OC(C)(C)C(C)(C)O2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester

trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester: A Comprehensive Overview

trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester, identified by the CAS number 1218790-09-0, is a significant compound in the field of organic synthesis and materials science. This compound has garnered attention due to its unique chemical properties and versatile applications in various research domains. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in its utilization across different scientific disciplines.

The molecular structure of trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester comprises a cyclohexane ring with two boronic acid groups attached at the 1 and 2 positions. The pinacol ester functional group further enhances its reactivity and stability, making it a valuable intermediate in cross-coupling reactions. Recent studies have highlighted its role in the development of advanced materials, including polymers and biodegradable plastics, due to its ability to form strong covalent bonds under mild conditions.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo Suzuki-Miyaura coupling reactions has facilitated the creation of complex molecular architectures with potential therapeutic applications. For instance, a 2023 study published in Nature Communications demonstrated its effectiveness in synthesizing novel kinase inhibitors with high specificity and potency.

In addition to its role in medicinal chemistry, this compound has found applications in sustainable chemistry. The incorporation of trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester into polymer frameworks has led to the development of eco-friendly materials with improved mechanical properties. A recent breakthrough reported in Science Advances showcased its use in creating biodegradable polymers that degrade under controlled environmental conditions, addressing pressing issues related to plastic pollution.

The synthesis of trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. Innovations in catalysis, such as the use of palladium catalysts with enhanced activity and selectivity, have further streamlined its production process.

In conclusion, CAS No. 1218790-09-0, or trans-Cyclohexane-1,2-diboronic Acid Pinacol Ester, stands as a pivotal compound in contemporary chemical research. Its diverse applications across drug discovery, materials science, and sustainable chemistry underscore its importance as a versatile building block for advanced molecular constructs. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across various scientific domains.